3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol

• IUPAC Name: 3-[[5-(benzylamino)-4-nitro-2,1,3-benzoxadiazol-7-yl]amino]phenol
• InChI: InChI=1S/C19H15N5O4/c25-14-8-4-7-13(9-14)21-15-10-16(20-11-12-5-2-1-3-6-12)19(24(26)27)18-17(15)22-28-23-18/h1-10,20-21,25H,11H2
• InChI Key: BDVVMTSGTSKKFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=C(C3=NON=C3C(=C2)NC4=CC(=CC=C4)O)[N+](=O)[O-]
• Molecular Formula: C19H15N5O4
• Molecular Weight: 377.4 g/mol

Description

3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol, also known as BAPTA-AM, is a widely used chemical compound in scientific research. It is a cell-permeable, fluorescent calcium chelator that is commonly used to study intracellular calcium signaling pathways. In

Mechanism of Action

3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol works by binding to calcium ions and preventing their interaction with downstream effectors. When 3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol enters the cell, it is hydrolyzed by esterases to release BAPTA, which can then chelate calcium ions. The fluorescent properties of 3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol allow for real-time imaging of calcium signaling in live cells.
Biochemical and Physiological Effects:
3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in various cancer cell lines. 3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol has also been shown to play a role in regulating synaptic plasticity and memory formation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol in lab experiments is its ability to selectively bind to calcium ions and prevent their interaction with downstream effectors. This allows for the specific study of calcium signaling pathways without interfering with other cellular processes. However, one limitation of using 3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol is its potential for toxicity at high concentrations.

Future Directions

There are several future directions for the use of 3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol in scientific research. One area of interest is the role of calcium signaling in aging and age-related diseases. Another area of interest is the development of new fluorescent calcium chelators that can be used for real-time imaging of calcium signaling in live cells. Additionally, the development of new techniques for the targeted delivery of 3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol to specific cells or tissues could expand its use in a variety of research applications.

Synthesis Methods

3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol can be synthesized through a multi-step process starting with the reaction of 2-nitrophenylhydrazine with phosgene to form 2,1,3-benzoxadiazole. This intermediate is then reacted with 6-benzylamino-4-chloroquinazoline to form the key intermediate 6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-ylamine. The final step involves the reaction of this intermediate with 4-hydroxyphenylacetic acid to form 3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol.

Scientific Research Applications

3-{[6-(benzylamino)-7-nitro-2,1,3-benzoxadiazol-4-yl]amino}phenol is commonly used in scientific research to study intracellular calcium signaling pathways. It is a cell-permeable, fluorescent calcium chelator that can bind to calcium ions and prevent their interaction with downstream effectors. This makes it a valuable tool for studying the role of calcium signaling in various cellular processes, including cell proliferation, apoptosis, and differentiation.